Cas no 70810-25-2 (Isoquinoline, 5-chloro-, 2-oxide)

• Product Name: Isoquinoline, 5-chloro-, 2-oxide
• CAS No: 70810-25-2
• MF: C₉H₆ClNO
• MW: 179.603041172028
• CID: 1746352
• PubChem ID: 21679660
• Update Time: 2025-04-21

Isoquinoline, 5-chloro-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 5-chloro-, 2-oxide
• 5-Chloroisoquinoline2-oxide
• 5-Chloroisoquinoline N-oxide
• 70810-25-2
• 5-Chloroisoquinoline 2-oxide
• VFCHIGGKTHAWDI-UHFFFAOYSA-N
• SCHEMBL5183808

• Inchi： 1S/C9H6ClNO/c10-9-3-1-2-7-6-11(12)5-4-8(7)9/h1-6H
• InChI Key： VFCHIGGKTHAWDI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C=[N+](C=CC=21)[O-]

Computed Properties

• Exact Mass: 179.01388
• Monoisotopic Mass: 179.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• PSA: 26.94